Cas no 38621-58-8 (1-(3-O-Sulfo-beta-D-galactosyl)sphingosine)
1-(3-O-Sulfo-beta-D-galactosyl)sphingosine Chemical and Physical Properties
Names and Identifiers
-
- LYSOSULFATIDE FROM BOVINE BRAIN
- LYSO-SULFATIDE (NH4+ SALT)
- Lysosulfatide
- 1-(3-O-sulfo-beta-D-galactosyl)sphingosine
- N-deacylated galactosylceramide sulfate
- (2S,3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl 3-O-sulfo-beta-D-galactopyranoside
- lysosulphatide
- Lyso-sulfatide
- sulph-OS
- sulphogalactosylsphingosine
- Epitope ID:139426
- Sphingosine-1-galactoside-3-sulfate
- 1-(3-O-sulfo- -D-galactosyl)sphingosine
- 1-O-(3-O-Sulfo-beta-D-galactopyranosyl)sphingosine
- Q27127226
- (2R,3R,4S,5S,6R)-2-(((2S,3R,E)-2-Amino-3-hydroxyoctadec-4-en-1-yl)oxy)-3,5-d
- [2-[(E)-2-amino-3-hydroxyoctadec-4-enoxy]-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl] hydrogen sulfate
- 38621-58-8
- lyso-Sulfatide (NH4+salt)
- 1-(3-O-Sulfo-beta-D-galactosyl)sphingosine
-
- Inchi: 1S/C24H47NO10S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-33-24-22(29)23(35-36(30,31)32)21(28)20(16-26)34-24/h14-15,18-24,26-29H,2-13,16-17,25H2,1H3,(H,30,31,32)/b15-14+/t18-,19+,20+,21-,22+,23-,24+/m0/s1
- InChI Key: BXSULSOCJNTUJS-YTBMLWRQSA-N
- SMILES: S(=O)(=O)(O)O[C@@H]1[C@H]([C@H](OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N)O[C@H](CO)[C@@H]1O)O
Computed Properties
- Exact Mass: 541.29206787 g/mol
- Monoisotopic Mass: 541.29206787 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 36
- Rotatable Bond Count: 20
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 197
- Molecular Weight: 541.7
1-(3-O-Sulfo-beta-D-galactosyl)sphingosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L275748-1mg |
1-(3-O-Sulfo-beta-D-galactosyl)sphingosine |
38621-58-8 | ≥98% | 1mg |
¥4234.90 | 2023-09-02 | |
| Larodan | 56-1142-1-1mg |
lyso-Sulfatide (bovine) NH4+ salt |
38621-58-8 | >98% | 1mg |
€870.00 | 2025-03-07 |
1-(3-O-Sulfo-beta-D-galactosyl)sphingosine Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1-(3-O-Sulfo-beta-D-galactosyl)sphingosine
Comprehensive Overview of 1-(3-O-Sulfo-beta-D-galactosyl)sphingosine (CAS No. 38621-58-8): Structure, Function, and Applications
1-(3-O-Sulfo-beta-D-galactosyl)sphingosine, identified by its CAS No. 38621-58-8, is a sulfated glycosphingolipid derivative with significant biochemical and biomedical relevance. This compound belongs to the family of sulfoglycolipids, which are critical in cellular signaling, membrane structure, and immune modulation. Its unique structure combines a sphingosine backbone with a sulfated galactose moiety, making it a subject of interest in lipidomics and glycobiology research.
The molecular structure of 1-(3-O-Sulfo-beta-D-galactosyl)sphingosine features a beta-D-galactose unit linked to the 3-hydroxyl group of sphingosine, further sulfated at the 3-position of the galactose ring. This modification enhances its polarity and biological activity, particularly in interactions with proteins and cell membranes. Researchers have explored its role in cell adhesion, inflammation regulation, and as a potential biomarker for metabolic disorders.
In recent years, the compound has gained attention due to its association with neurodegenerative diseases and cancer progression. Studies suggest that sulfated glycosphingolipids like 1-(3-O-Sulfo-beta-D-galactosyl)sphingosine may influence tumor microenvironment dynamics by modulating immune responses. This aligns with current trends in precision medicine, where lipid-based biomarkers are increasingly valued for diagnostic and therapeutic applications.
From a technical perspective, the synthesis and analysis of CAS No. 38621-58-8 require advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR). Its detection in biological samples is often coupled with liquid chromatography (LC-MS), a method frequently searched by analytical chemists and pharmacologists. The compound’s stability under physiological conditions also makes it a candidate for drug delivery systems, particularly in targeting specific tissues.
Beyond biomedical applications, 1-(3-O-Sulfo-beta-D-galactosyl)sphingosine is studied in cosmetic science for its potential skin-barrier-enhancing properties. With growing consumer interest in ceramide analogs and sphingolipid-based skincare, this compound is often mentioned in forums discussing anti-aging formulations and moisturization mechanisms. Its ability to interact with epidermal proteins aligns with the demand for bioactive ingredients in dermatology.
In summary, 1-(3-O-Sulfo-beta-D-galactosyl)sphingosine (CAS No. 38621-58-8) represents a multifaceted molecule bridging glycobiology, medicine, and biotechnology. Its structural specificity and functional versatility continue to inspire research across disciplines, addressing contemporary challenges in personalized healthcare and biomaterial development.
38621-58-8 (1-(3-O-Sulfo-beta-D-galactosyl)sphingosine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)